1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine
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Overview
Description
1-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine is a complex organic compound that has garnered significant interest in the fields of chemistry, biology, and medicine. This compound features a benzofuran moiety, a piperidine ring, and a trifluoromethyl-substituted pyridine ring, making it a unique and versatile molecule for various applications.
Mechanism of Action
Target of Action
Benzofuran compounds have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.
Mode of Action
For instance, some substituted benzofurans have shown significant cell growth inhibitory effects .
Biochemical Pathways
Benzofuran compounds are known to affect a variety of biological activities, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Result of Action
Benzofuran compounds have been shown to exhibit a broad range of biological activities .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine typically involves multiple steps, including the formation of the benzofuran core, the piperidine ring, and the trifluoromethyl-substituted pyridine ring. Common synthetic routes may include:
Suzuki-Miyaura Coupling: This method is often used to form carbon-carbon bonds between the benzofuran and the piperidine ring.
Nucleophilic Substitution: This reaction can be employed to introduce the trifluoromethyl group onto the pyridine ring.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions: 1-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine can undergo various chemical reactions, including:
Oxidation: The benzofuran moiety can be oxidized to form corresponding quinones.
Reduction: The piperidine ring can be reduced to form piperidine derivatives.
Substitution: The trifluoromethyl group on the pyridine ring can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.
Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.
Nucleophiles: Such as amines or thiols for substitution reactions.
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the benzofuran moiety may yield quinones, while reduction of the piperidine ring may produce piperidine derivatives .
Scientific Research Applications
1-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine has a wide range of scientific research applications, including:
Comparison with Similar Compounds
1-(1-Benzofuran-2-yl)piperidine: Shares the benzofuran and piperidine moieties but lacks the trifluoromethyl-substituted pyridine ring.
4-(Trifluoromethyl)pyridine: Contains the trifluoromethyl-substituted pyridine ring but lacks the benzofuran and piperidine moieties.
Uniqueness: 1-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine is unique due to its combination of three distinct functional groups, which confer a wide range of chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications .
Biological Activity
The compound 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine is a complex piperazine derivative that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure
The chemical structure of the compound can be represented as follows:
This structure includes a benzofuran moiety and a trifluoromethyl pyridine, which are significant for its biological interactions.
Antimicrobial Activity
Research indicates that piperazine derivatives exhibit notable antimicrobial properties. For instance, studies have shown that certain piperazine compounds can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli . The presence of specific functional groups in the structure of this compound may enhance its efficacy against microbial pathogens.
Anticancer Activity
Piperidine derivatives are also recognized for their anticancer potential. In vitro studies have demonstrated that compounds similar to this compound can induce apoptosis in cancer cell lines . The mechanism may involve the inhibition of key signaling pathways associated with tumor growth and survival, such as NF-kB and IKKb pathways .
Neuropharmacological Effects
The compound's structure suggests potential interactions with neurotransmitter systems. Piperazine derivatives have been studied for their effects on serotonin and dopamine receptors, which are crucial in the treatment of psychiatric disorders . The ability to modulate these receptors could position this compound as a candidate for further research in neuropharmacology.
Study on Antitubercular Activity
In a recent study focused on developing anti-tubercular agents, derivatives with similar structural motifs showed significant activity against Mycobacterium tuberculosis with IC90 values ranging from 3.73 to 40.32 μM . While direct data on the specific compound is limited, the structural similarities suggest it may also possess comparable antitubercular activity.
Structure-Activity Relationship (SAR)
A detailed SAR analysis has indicated that modifications to the piperazine ring and substituents on the benzofuran moiety can significantly influence biological activity. For example, the introduction of electron-withdrawing groups like trifluoromethyl enhances binding affinity to target proteins .
Data Table: Biological Activities
Properties
IUPAC Name |
1-benzofuran-2-yl-[4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25F3N4O2/c25-24(26,27)19-5-3-9-28-22(19)30-14-12-29(13-15-30)18-7-10-31(11-8-18)23(32)21-16-17-4-1-2-6-20(17)33-21/h1-6,9,16,18H,7-8,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIMVLYISKMTKIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F)C(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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